Cas no 1443341-51-2 ((4-FLUORO-1-METHYL-1H-PYRROL-2-YL)(NAPHTHALEN-1-YL)METHANOL)

• Product Name: (4-FLUORO-1-METHYL-1H-PYRROL-2-YL)(NAPHTHALEN-1-YL)METHANOL
• CAS No: 1443341-51-2
• MF: C₁₆H₁₄FNO
• MW: 255.286867618561
• MDL: MFCD07775419
• CID: 5060706
• PubChem ID: 121226334
• Update Time: 2026-02-28

(4-FLUORO-1-METHYL-1H-PYRROL-2-YL)(NAPHTHALEN-1-YL)METHANOL Chemical and Physical Properties

Names and Identifiers

• (4-FLUORO-1-METHYL-1H-PYRROL-2-YL)(NAPHTHALEN-1-YL)METHANOL
• 1H-Pyrrole-2-methanol, α-(4-fluoro-1-naphthalenyl)-1-methyl-

• MDL： MFCD07775419
• Inchi： 1S/C16H14FNO/c1-18-10-12(17)9-15(18)16(19)14-8-4-6-11-5-2-3-7-13(11)14/h2-10,16,19H,1H3
• InChI Key： JIWQLAZRGHFHSG-UHFFFAOYSA-N
• SMILES： C(C1=CC(F)=CN1C)(C1=C2C(C=CC=C2)=CC=C1)O

Computed Properties

• Exact Mass: 255.105942232g/mol
• Monoisotopic Mass: 255.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 25.2Ų

Additional information on (4-FLUORO-1-METHYL-1H-PYRROL-2-YL)(NAPHTHALEN-1-YL)METHANOL

Introduction to (4-FLUORO-1-METHYL-1H-PYRROL-2-YL)(NAPHTHALEN-1-YL)METHANOL (CAS No. 1443341-51-2)

(4-FLUORO-1-METHYL-1H-PYRROL-2-YL)(NAPHTHALEN-1-YL)METHANOL (CAS No. 1443341-51-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, also known as FMPN, is characterized by a 4-fluoro-1-methyl-1H-pyrrole moiety linked to a naphthalen-1-yl group through a methylene bridge. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The pyrrole ring, a fundamental building block in many natural and synthetic compounds, is known for its aromaticity and ability to form stable complexes with metal ions. The introduction of a fluoro substituent at the 4-position enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. The naphthalene moiety, on the other hand, contributes to the compound's hydrophobic character and can influence its binding affinity to specific protein targets.

Recent studies have explored the potential of (4-FLUORO-1-METHYL-1H-PYRROL-2-YL)(NAPHTHALEN-1-YL)METHANOL in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate the activity of certain enzymes and receptors involved in the pathogenesis of these conditions. For instance, it has been reported to inhibit the activity of acetylcholinesterase (AChE), an enzyme that degrades acetylcholine, a neurotransmitter critical for cognitive function.

In addition to its neuroprotective properties, FMPN has also been investigated for its anti-inflammatory effects. Inflammation plays a significant role in many chronic diseases, and compounds that can effectively reduce inflammatory responses are highly sought after. Studies have demonstrated that (4-FLUORO-1-METHYL-1H-PYRROL-2-YL)(NAPHTHALEN-1-YL)METHANOL can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic profile of (4-FLUORO-1-METHYL-1H-PYRROL-2-YL)(NAPHTHALEN-1-YL)METHANOL has also been studied extensively. Its high lipophilicity allows for good absorption through biological membranes, which is essential for effective drug delivery. However, this property also necessitates careful consideration of potential off-target effects and toxicity. Preclinical studies have shown that FMPN exhibits favorable pharmacokinetic parameters, including good oral bioavailability and a long half-life, making it suitable for further development as a therapeutic agent.

One of the key challenges in drug development is ensuring the safety and efficacy of new compounds. To this end, extensive preclinical studies have been conducted to evaluate the safety profile of (4-FLUORO-1-METHYL-1H-PYRROL-2-YL)(NAPHTHALEN-1-YL)METHANOL. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further clinical trials are necessary to confirm these findings in human subjects.

In conclusion, (4-FLUORO-1-METHYL-1H-PYRROL-2-YL)(NAPHTHALEN-1-YL)METHANOL (CAS No. 1443341-51-2) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurodegenerative diseases and inflammation. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, FMPN holds significant promise for advancing medical treatments and improving patient outcomes.